Cas no 1006471-06-2 (4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine)

4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine structure
1006471-06-2 structure
Product Name:4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine
CAS No:1006471-06-2
MF:C5H5BrF3N3
MW:244.012510061264
MDL:MFCD08696329
CID:2621329
PubChem ID:19619546
Update Time:2025-04-21

4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine
    • MFCD08696329
    • AKOS000308165
    • STK349077
    • EN300-228516
    • CS-0439680
    • C5H5BrF3N3
    • NYAYADBWPUJNNP-UHFFFAOYSA-N
    • GQB47106
    • BBL039661
    • 1006471-06-2
    • SCHEMBL18555535
    • 4-bromo-1-(2,2,2-trifluoroethyl)pyrazol-3-amine
    • MDL: MFCD08696329
    • Inchi: 1S/C5H5BrF3N3/c6-3-1-12(11-4(3)10)2-5(7,8)9/h1H,2H2,(H2,10,11)
    • InChI Key: NYAYADBWPUJNNP-UHFFFAOYSA-N
    • SMILES: BrC1C(N)=NN(C=1)CC(F)(F)F

Computed Properties

  • Exact Mass: 242.96189Da
  • Monoisotopic Mass: 242.96189Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.8Ų

4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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4-Bromo-1-(2,2,2-trifluoroethyl)-1H-pyrazol-3-amine
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TRC
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Apollo Scientific
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Chemenu
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Enamine
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Enamine
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